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Compound of Interest

Compound Name:
Propanoic acid, 2-(acetyloxy)-,

(2R)-

Cat. No.: B174623 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Chemical Profile and Hazard Identification
(2R)-2-(acetyloxy)propanoic acid, also known by synonyms such as (R)-2-acetoxypropanoic

acid and (+)-O-Acetyl-D-lactic Acid, is an organic carboxylic acid with the chemical formula

C₅H₈O₄[1]. While a specific Safety Data Sheet (SDS) for this exact enantiomer is not readily

available, data for the closely related (2S)-enantiomer provides critical hazard information.

Based on the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals,

related compounds are identified as:

Toxic if swallowed[2]

Harmful in contact with skin[2]

Fatal if inhaled[2]

Given these significant hazards, under no circumstances should this chemical be disposed of

down the drain or in regular trash. The primary and only acceptable disposal route is through

an approved hazardous waste disposal facility.

Table 1: Chemical Identification
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Property Value

IUPAC Name (2R)-2-(acetyloxy)propanoic acid

Synonyms
(R)-2-acetoxypropanoic acid, (+)-O-Acetyl-D-

lactic Acid

CAS Number 18668-00-3

Molecular Formula C₅H₈O₄

Appearance Liquid

The Core Principle: Hazardous Waste Management
The U.S. Environmental Protection Agency (EPA) classifies hazardous waste based on four

characteristics: ignitability, corrosivity, reactivity, and toxicity[3]. Due to its toxicological profile,

(2R)-2-(acetyloxy)propanoic acid must be managed as a toxic hazardous waste. This

necessitates a cradle-to-grave management approach, ensuring the waste is handled safely

from the point of generation to its final disposal.

Causality of Disposal Choice:
The high toxicity of this compound, particularly the risk of fatality upon inhalation, precludes

simple disposal methods like neutralization and sewer release. While it is a carboxylic acid, its

toxic properties are the overriding concern. Neutralization with a base would create a salt, but

would not eliminate the inherent toxicity of the molecule, and could potentially create aerosols,

increasing the inhalation risk. Therefore, the only responsible choice is complete destruction via

methods such as chemical incineration.

Step-by-Step Disposal Protocol
This protocol details the necessary steps for the safe and compliant disposal of (2R)-2-

(acetyloxy)propanoic acid.

Step 1: Personal Protective Equipment (PPE)
Before handling the chemical for disposal, ensure you are wearing the appropriate PPE:
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Eye Protection: Chemical safety goggles are mandatory.

Hand Protection: Wear chemical-resistant gloves. Inspect them for any signs of degradation

before use.

Body Protection: A lab coat is essential.

Respiratory Protection: Due to the risk of fatal inhalation, all handling of this substance,

including for disposal, should be conducted in a certified chemical fume hood.

Step 2: Waste Segregation
Proper segregation is critical to prevent dangerous chemical reactions.

Do not mix (2R)-2-(acetyloxy)propanoic acid waste with incompatible materials.

Collect liquid waste in a dedicated, properly labeled container.

If the compound is dissolved in a solvent, segregate the waste based on the solvent's

properties (e.g., halogenated or non-halogenated).

Step 3: Containerization and Labeling
Use a robust, leak-proof container made of a material compatible with the chemical.

The container must be clearly labeled as soon as the first drop of waste is added. The label

must include:

The words "Hazardous Waste"

The full chemical name: (2R)-2-(acetyloxy)propanoic acid

The specific hazards: "Toxic," "Harmful"

The date when the first waste was added (accumulation start date).

Your name, laboratory, and contact information.

Step 4: Temporary Storage
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Store the labeled waste container in a designated Satellite Accumulation Area (SAA) within

your laboratory.

The SAA should have secondary containment, such as a chemical-resistant tray, to contain

any potential spills.

Keep the waste container securely closed at all times, except when adding waste.

Step 5: Arranging for Disposal
Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and disposal of the hazardous waste.

Follow all institutional procedures for waste transfer.

The ultimate disposal method will likely be high-temperature incineration by a licensed

hazardous waste disposal company[4][5]. Incineration is a definitive disposal method that

breaks down the organic compounds into less harmful components[4][5].

Spill Management
In the event of a spill:

Evacuate the immediate area and alert your colleagues.

If safe to do so, and you are trained, manage the spill.

Wear the appropriate PPE, including respiratory protection.

Absorb the spill with an inert material, such as sand or vermiculite.

Collect the absorbed material and any contaminated debris into a designated hazardous

waste container.

Clean the spill area thoroughly.

Label the container as hazardous waste and arrange for its disposal through your EHS

department.
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Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the disposal of (2R)-2-

(acetyloxy)propanoic acid.

Waste Generation:
(2R)-2-(acetyloxy)propanoic acid
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- Gloves
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- Work in Fume Hood
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- Dedicated container
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Containerize and Label:
- 'Hazardous Waste'
- Full chemical name

- Hazards (Toxic)
- Accumulation date

- PI Information

Store in SAA:
- Secondary containment

- Closed container

Contact EHS for Pickup

Professional Disposal:
- Licensed hazardous waste vendor

- Likely incineration
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Caption: Disposal workflow for (2R)-2-(acetyloxy)propanoic acid.

Conclusion
The safe and compliant disposal of (2R)-2-(acetyloxy)propanoic acid is a critical responsibility

for all laboratory personnel. Due to its significant toxicity, this compound must be treated as a

hazardous waste and disposed of through a licensed professional service, with incineration

being the most probable method of destruction. By adhering to the procedures outlined in this

guide, you contribute to a safer laboratory environment and ensure the protection of our

ecosystem.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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